Cas no 730992-41-3 (N'-(2-chloroethylidene)benzohydrazide)

• Product Name: N'-(2-chloroethylidene)benzohydrazide
• CAS No: 730992-41-3
• Molecular Formula: C₉H₉ClN₂O
• Molecular Weight: 196.63356089592
• CID: 5932981
• PubChem ID: 9638567

N'-(2-chloroethylidene)benzohydrazide Properties

Names and Identifiers

• Benzoic acid, 2-(2-chloroethylidene)hydrazide
• AKOS000117084
• N'-(2-chloroethylidene)benzohydrazide
• 730992-41-3
• EN300-07106
• N'-[(1E)-2-chloroethylidene]benzohydrazide
• N-[(E)-2-chloroethylideneamino]benzamide
• Z56946854

• InChIKey： JVLHINXABPDBFU-UHFFFAOYSA-N
• Inchi： 1S/C9H9ClN2O/c10-6-7-11-12-9(13)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)
• SMILES： C(NN=CCCl)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 196.0403406g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.0403406g/mol
• Heavy Atom Count: 13
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• pka: 11.77±0.46(Predicted)
• Density: 1.19±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives